Cas no 1428154-33-9 (2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1428154-33-9
• MF: C₁₁H₇F₂NO₂
• MW: 223.175589799881
• MDL: MFCD29034419
• CID: 5218805
• PubChem ID: 122236297
• Update Time: 2025-06-25

2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(3,3-difluoro-2-propen-1-yl)-
• 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD29034419
• Inchi： 1S/C11H7F2NO2/c12-9(13)5-6-14-10(15)7-3-1-2-4-8(7)11(14)16/h1-5H,6H2
• InChI Key： IKMXFNHLNRXSDV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1C/C=C(/F)\F

Additional information on 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Professional Introduction to Compound with CAS No. 1428154-33-9 and Product Name: 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione

The compound with the CAS number 1428154-33-9 and the product name 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of difluoropropenyl and isoindole moieties in its structure imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 2,3-dihydro-1H-isoindole derivatives in the design of novel therapeutic agents. These derivatives exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into the molecular structure enhances the metabolic stability and bioavailability of these compounds, making them more suitable for clinical applications. The specific arrangement of atoms in 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione contributes to its unique reactivity and interaction with biological targets.

In the context of drug discovery, the difluoropropenyl substituent plays a crucial role in modulating the pharmacokinetic profile of the compound. Fluorine atoms are known to influence electronic properties, lipophilicity, and binding affinity, thereby affecting the overall efficacy of a drug candidate. Studies have demonstrated that fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. This has led to an increased interest in developing new fluorinated heterocycles for therapeutic purposes.

The isoindole core is another key feature of this compound that contributes to its potential biological activity. Isoindole derivatives have been widely studied for their role in various pharmacological pathways. They are particularly noted for their ability to interact with biological receptors and enzymes, making them valuable scaffolds for drug design. The structural flexibility of 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione allows for modifications that can fine-tune its biological activity and target specificity.

Current research efforts are focused on understanding the mechanisms by which this compound interacts with biological systems. Preclinical studies have shown promising results in terms of its ability to modulate key signaling pathways involved in diseases such as cancer and inflammation. The difluoropropenyl group is particularly interesting as it can serve as a handle for further chemical modifications, enabling the development of more potent and selective drug analogs.

The synthesis of 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione involves sophisticated organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of fluorine atoms into complex molecular frameworks demands precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to access increasingly complex fluorinated heterocycles, opening up new avenues for drug discovery.

From a medicinal chemistry perspective, this compound exemplifies the importance of structural diversity in developing effective therapeutic agents. The combination of difluoropropenyl and isoindole moieties provides a unique chemical profile that distinguishes it from other known compounds. This structural novelty is likely to translate into distinct pharmacological properties that could be exploited for treating various diseases.

Future studies are expected to delve deeper into the pharmacological potential of this compound. Investigating its interactions with biological targets will provide valuable insights into its mechanism of action and therapeutic relevance. Additionally, exploring synthetic variations will allow researchers to optimize its properties further and develop more advanced derivatives.

The development of novel pharmaceutical agents relies heavily on advancements in chemical synthesis and molecular biology. The case of 1428154-33-9 / 2-(3,3-difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione underscores the importance of interdisciplinary collaboration between chemists and biologists. Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.